![molecular formula C11H13Cl3N2O3S B3611727 N~1~,N~1~-dimethyl-N~2~-(methylsulfonyl)-N~2~-(2,4,5-trichlorophenyl)glycinamide](/img/structure/B3611727.png)
N~1~,N~1~-dimethyl-N~2~-(methylsulfonyl)-N~2~-(2,4,5-trichlorophenyl)glycinamide
Overview
Description
N~1~,N~1~-dimethyl-N~2~-(methylsulfonyl)-N~2~-(2,4,5-trichlorophenyl)glycinamide, commonly known as DMTCPA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential as a therapeutic agent. DMTCPA is a member of the glycine receptor agonist family and is known to exhibit potent analgesic and anxiolytic effects.
Mechanism of Action
DMTCPA acts as an agonist of the glycine receptor, which is a ligand-gated ion channel that plays a crucial role in the regulation of neuronal activity. By binding to the glycine receptor, DMTCPA enhances the inhibitory neurotransmission in the central nervous system, leading to the reduction of pain and anxiety-related symptoms.
Biochemical and physiological effects:
DMTCPA has been shown to exhibit potent analgesic and anxiolytic effects in various animal models. Studies have also shown that DMTCPA has a favorable pharmacokinetic profile, with a long half-life and good oral bioavailability.
Advantages and Limitations for Lab Experiments
DMTCPA has several advantages as a research tool, including its potent analgesic and anxiolytic effects, favorable pharmacokinetic profile, and ability to act as a selective agonist of the glycine receptor. However, the synthesis process of DMTCPA involves the use of toxic reagents, which can pose a risk to researchers. Additionally, the effects of DMTCPA on humans are not well understood, and further studies are needed to determine its safety and efficacy.
Future Directions
There are several future directions for research on DMTCPA. One potential area of research is the development of new therapeutic agents based on DMTCPA. Another area of research is the investigation of the mechanism of action of DMTCPA and its effects on neuronal activity. Furthermore, studies are needed to determine the safety and efficacy of DMTCPA in humans, which can pave the way for its use as a therapeutic agent.
Scientific Research Applications
DMTCPA has been extensively studied for its potential use in the treatment of pain and anxiety-related disorders. Research studies have shown that DMTCPA exhibits potent analgesic and anxiolytic effects, making it a potential candidate for the development of new therapeutic agents.
properties
IUPAC Name |
N,N-dimethyl-2-(2,4,5-trichloro-N-methylsulfonylanilino)acetamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13Cl3N2O3S/c1-15(2)11(17)6-16(20(3,18)19)10-5-8(13)7(12)4-9(10)14/h4-5H,6H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKAPFMGNKCIOOO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)CN(C1=CC(=C(C=C1Cl)Cl)Cl)S(=O)(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13Cl3N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.